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Compound of Interest

Compound Name: 2-ethoxyacetyl! chloride

Cat. No.: B078073

Technical Data Sheet: 2-Ethoxyacetyl Chloride

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of the physical state and associated
properties of 2-ethoxyacetyl chloride at a standard ambient temperature of 20°C. The
information is compiled from verified sources to ensure accuracy for laboratory and research
applications.

Physical State at 20°C

Based on its fundamental physical properties, 2-ethoxyacetyl chloride exists as a liquid at
20°C. This determination is supported by its known melting and boiling points, which lie
significantly below and above this temperature, respectively.

Physical Properties

The key physical constants for 2-ethoxyacetyl chloride are summarized in the table below.
This data is essential for its safe handling, storage, and use in experimental settings.
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Property Value

Physical State at 20°C Liquid

Boiling Point 131-132 °C at 743 mmHg
Molecular Formula C4H7CIO2

Molecular Weight 122.55 g/mol

Logical Determination of Physical State

The physical state of a substance at a given temperature is determined by its melting and
boiling points. The following diagram illustrates the logical workflow for determining the physical
state of 2-ethoxyacetyl chloride at 20°C.
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Caption: Logical flow for determining the physical state at 20°C.

Experimental Considerations

While detailed experimental protocols for the synthesis or specific reactions of 2-ethoxyacetyl
chloride are beyond the scope of this specific data sheet, standard laboratory procedures for
handling liquid acid chlorides should be followed. This includes the use of personal protective
equipment (PPE) such as gloves and safety glasses, and working in a well-ventilated fume
hood. Due to its reactivity, it should be protected from moisture.

» To cite this document: BenchChem. [physical state of 2-ethoxyacetyl chloride at 20 deg.C].
BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b078073?utm_src=pdf-body
https://www.benchchem.com/product/b078073?utm_src=pdf-body-img
https://www.benchchem.com/product/b078073?utm_src=pdf-body
https://www.benchchem.com/product/b078073?utm_src=pdf-body
https://www.benchchem.com/product/b078073#physical-state-of-2-ethoxyacetyl-chloride-at-20-deg-c
https://www.benchchem.com/product/b078073#physical-state-of-2-ethoxyacetyl-chloride-at-20-deg-c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b07807 3#physical-state-of-2-ethoxyacetyl-chloride-at-
20-deg-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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